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Compound of Interest

Compound Name:
1,2-Dilauroyl-3-myristoyl-rac-

glycerol

Cat. No.: B1608570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,2-Dilauroyl-3-myristoyl-rac-glycerol is a mixed triacylglycerol containing lauric acid at the

sn-1 and sn-2 positions and myristic acid at the sn-3 position.[1] This lipid has been identified in

natural sources such as date seed oil and human breast milk.[1] As a specific triglyceride, its

utility in research and pharmaceutical development necessitates standardized protocols for the

preparation of solutions to ensure experimental reproducibility. These application notes provide

detailed methods for the dissolution of 1,2-Dilauroyl-3-myristoyl-rac-glycerol for both in vitro

and in vivo applications.

Data Presentation
The solubility of 1,2-Dilauroyl-3-myristoyl-rac-glycerol is dependent on the solvent system

employed. The following table summarizes the quantitative solubility data for this compound in

various solvents.
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Solvent System Concentration Application Notes

Chloroform 10 mg/mL General Stock

A crystalline solid form

of the compound is

soluble in chloroform.

[1][2]

Dimethyl Sulfoxide

(DMSO)
100 mg/mL In Vitro Stock

Ultrasonic treatment

may be necessary.

Use freshly opened

DMSO as it is

hygroscopic.[3]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 5 mg/mL In Vivo
Prepare fresh on the

day of use.[4]

10% DMSO, 90%

Corn Oil
≥ 5 mg/mL In Vivo

Prepare fresh on the

day of use.[4]

Experimental Protocols
Preparation of a High-Concentration Stock Solution for
In Vitro Use
This protocol describes the preparation of a 100 mg/mL stock solution in DMSO.

Materials:

1,2-Dilauroyl-3-myristoyl-rac-glycerol (crystalline solid)

Dimethyl Sulfoxide (DMSO), anhydrous/newly opened

Sterile microcentrifuge tubes or vials

Ultrasonic bath

Procedure:
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Weigh the desired amount of 1,2-Dilauroyl-3-myristoyl-rac-glycerol in a sterile

microcentrifuge tube or vial.

Add the appropriate volume of fresh DMSO to achieve a final concentration of 100 mg/mL.

Vortex the mixture thoroughly.

If the compound does not fully dissolve, place the tube in an ultrasonic bath and sonicate

until the solution is clear.[3]

Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

Preparation of a Working Solution for In Vivo
Administration (Co-Solvent Formulation)
This protocol details the preparation of a solution suitable for in vivo experiments using a co-

solvent system.

Materials:

1,2-Dilauroyl-3-myristoyl-rac-glycerol stock solution in DMSO (e.g., 50 mg/mL)

Polyethylene glycol 300 (PEG300)

Tween-80

Saline (0.9% NaCl in sterile water)

Sterile tubes

Procedure:

Begin with a pre-made stock solution of 1,2-Dilauroyl-3-myristoyl-rac-glycerol in DMSO

(e.g., 50 mg/mL).

In a sterile tube, add the solvents in the following order, ensuring the solution is mixed

thoroughly after each addition:
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10% of the final volume from the DMSO stock solution.

40% of the final volume with PEG300.

5% of the final volume with Tween-80.

45% of the final volume with saline.[4]

For example, to prepare 1 mL of a 5 mg/mL working solution, add 100 µL of a 50 mg/mL

DMSO stock solution to 400 µL of PEG300 and mix. Then add 50 µL of Tween-80 and mix.

Finally, add 450 µL of saline to reach a total volume of 1 mL.[4]

This solution should be prepared fresh on the day of the experiment.[4]

Preparation of a Working Solution for In Vivo
Administration (Oil-Based Formulation)
This protocol outlines the preparation of a solution using corn oil as the vehicle.

Materials:

1,2-Dilauroyl-3-myristoyl-rac-glycerol stock solution in DMSO (e.g., 50 mg/mL)

Corn oil, sterile

Sterile tubes

Procedure:

Start with a pre-made stock solution of 1,2-Dilauroyl-3-myristoyl-rac-glycerol in DMSO

(e.g., 50 mg/mL).

In a sterile tube, add the solvents in the following order, mixing well after each addition:

10% of the final volume from the DMSO stock solution.

90% of the final volume with corn oil.[4]
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For instance, to prepare 1 mL of a 5 mg/mL working solution, add 100 µL of a 50 mg/mL

DMSO stock solution to 900 µL of corn oil and mix thoroughly.[4]

This solution should be prepared fresh for daily use.[4]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for preparing 1,2-Dilauroyl-3-myristoyl-
rac-glycerol solutions for experimental use.
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Click to download full resolution via product page

Caption: Workflow for the preparation of 1,2-Dilauroyl-3-myristoyl-rac-glycerol solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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